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Compound of Interest

trans-1,2-
Compound Name: o
Bis(tributylstannyl)ethene

Cat. No.: B076539

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available spectroscopic and physical data for
trans-1,2-Bis(tributylstannyl)ethene. While a complete set of quantitative spectroscopic data
is not readily available in the public domain, this document compiles the existing information
from commercial suppliers and scientific literature.

Core Properties

trans-1,2-Bis(tributylstannyl)ethene is a key reagent in organic synthesis, most notably in
palladium-catalyzed cross-coupling reactions such as the Stille coupling.[1] Its chemical and
physical properties are summarized below.

Table 1: Physical and Chemical Properties
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Property Value Reference(s)
CAS Number 14275-61-7 [2]
Molecular Formula C26Hs6Sn2 [2]
Molecular Weight 606.14 g/mol [2]
Appearance Colorless to pale yellow liquid [3]
Density 1.132 g/mL at 25 °C [2]

Refractive Index

n20/D 1.502

[2]

Spectroscopic Data

Detailed, peer-reviewed spectroscopic data for trans-1,2-Bis(tributylstannyl)ethene,

including peak assignments and coupling constants, is not extensively available. Commercial

suppliers note that the spectroscopic data conforms to the structure.

Table 2: Summary of Available Spectroscopic Data

Spectroscopic Technique

Data Availability

Data not available in a structured format. Stated

1IH NMR

to conform to structure.
13C NMR Specific peak data not publicly available.
195n NMR Specific peak data not publicly available.

Infrared (IR) Spectroscopy

Stated to conform to structure; specific peak

data not publicly available.

Mass Spectrometry (MS)

Specific fragmentation data not publicly

available.

Experimental Protocols

Detailed experimental protocols for the synthesis and spectroscopic analysis of trans-1,2-

bis(tributylstannyl)ethene are found in primary scientific literature, which may require
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subscription access.

Synthesis

The synthesis of trans-1,2-bis(tributylstannyl)ethene has been reported in the Journal of
Organic Chemistry. Due to access limitations, the full experimental details cannot be
reproduced here. Researchers are directed to the following publications for detailed
procedures:

e Bottaro, J. C.; Hanson, R. N.; Seitz, D. E. J. Org. Chem.1981, 46 (25), 5221-5222.

o Corey, E. J.; Wollenberg, R. H. J. Org. Chem.1976, 41 (8), 1425-1426.

General Protocol for Stille Coupling

trans-1,2-Bis(tributylstannyl)ethene is a common reagent in Stille coupling reactions to form
a carbon-carbon bond between the ethene backbone and an organic halide. A general
procedure involves the reaction of the organostannane with an organic electrophile in the
presence of a palladium catalyst.[4]

Workflow for a General Stille Coupling Reaction
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Start Materials:
trans-1,2-Bis(tributylstannyl)ethene Coupled Product

+ Organic Halide (R-X) } (R-CH=CH-R’)

Stille Coupling Reaction Aqueous Workup
(Inert Atmosphere, Solvent) & Purification

-
Pd(0) Catalyst ~ Dy---------=---====- i Organotin Byproduct
(e.g., Pd(PPh3)s) (BusSnX)

Isolated Product
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Pd(0)L2

Oxidative Addition

trans-R-Pd(I1)(X)L2

Transmetalation X-SnBus R'-SnBus

trans-R-Pd(I1)(R")L2

Isomerization

cis-R-Pd(I)(R")L2

R-R' Reductive Elimination

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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